Cas no 59720-09-1 (5,5'-Dideuterocyclophosphamide)

• Product Name: 5,5'-Dideuterocyclophosphamide
• CAS No: 59720-09-1
• MF: C₇H₁₅Cl₂N₂O₂P
• MW: 263.098284006119
• CID: 373769
• Update Time: 2023-08-02

5,5'-Dideuterocyclophosphamide Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorin-5-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-5-d-, 2-oxide (9CI)
• 2H-1,3,2-Oxazaphosphorin-5-d-2-amine, N,N-bis(2-chloroethyl)tetrahydro -5-d-, 2-oxide
• 5,5'-Dideuterocyclophosphamide
• Cyclophosphamide-5-d2
• 5,5-D2-Cyclophosphamide
• 5,5-DIDEUTEROCYCLOPHOSPHAMIDE
• 2H-1,3,2-Oxazaphosphorin-5-d-2-amine, N,N-bis(2-chloroethyl)tetrahydro-5-d-, 2-oxide
• N,N-Bis(2-chloroethyl)tetrahydro-5-d-2H-1,3,2-oxazaphosphorin-5-d-2-amine 2-oxide
• 2-[Bis(2-chloroethyl)amino](5,5-~2~H_2_)-1,3,2lambda~5~-oxazaphosphinan-2-one

• Inchi： 1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)/i1D2
• InChI Key： CMSMOCZEIVJLDB-DICFDUPASA-N
• SMILES： ClCCN(CCCl)P1(NCC([2H])([2H])CO1)=O

Computed Properties

• Exact Mass: 262.037373
• Monoisotopic Mass: 262.037373
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.34
• Boiling Point: 336.1°C at 760 mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds